Cas no 57883-02-0 (PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-)

PHENOL, 2-CHLORO-6-(1-METHYLETHYL)- structure

57883-02-0 structure

Product Name:PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-

CAS No:57883-02-0

MF:C₉H₁₁ClO

MW:170.636041879654

CID:3483829

PubChem ID:13434576

Update Time:2025-04-21

PHENOL, 2-CHLORO-6-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

- PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-
- 2-Chloro-6-isopropylphenol
- 2-chloro-6-propan-2-ylphenol
- 57883-02-0
- MFCD16997222
- MB22677
- SCHEMBL2047945
- 2-CHLORO-6-(PROPAN-2-YL)PHENOL
- Inchi： 1S/C9H11ClO/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6,11H,1-2H3
- InChI Key： OMVPLNVGFKQPDD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1O)C(C)C

Computed Properties

Exact Mass: 170.0498427g/mol
Monoisotopic Mass: 170.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 126 ºC (50 Torr)
Flash Point: 83.7±21.8 ºC,
Solubility: Very slightly soluble (0.27 g/l) (25 º C),

PHENOL, 2-CHLORO-6-(1-METHYLETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022K7S-500mg	2-Chloro-6-isopropylphenol	57883-02-0	95%	500mg	$555.00	2025-02-13
Aaron	AR022K7S-1g	2-Chloro-6-isopropylphenol	57883-02-0	95%	1g	$739.00	2025-02-13
abcr	AB607166-250mg	2-Chloro-6-isopropylphenol, 95%; .	57883-02-0	95%	250mg	€363.20	2025-04-17
abcr	AB607166-500mg	2-Chloro-6-isopropylphenol, 95%; .	57883-02-0	95%	500mg	€495.90	2025-04-17
abcr	AB607166-1g	2-Chloro-6-isopropylphenol, 95%; .	57883-02-0	95%	1g	€672.80	2025-04-17
abcr	AB607166-5g	2-Chloro-6-isopropylphenol, 95%; .	57883-02-0	95%	5g	€2264.50	2025-04-17

PHENOL, 2-CHLORO-6-(1-METHYLETHYL)- Suppliers

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Related Categories

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(CAS:57883-02-0)PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-

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